Cas no 2460672-25-5 ((methyl-13C)boronic acid)

(methyl-13C)boronic acid structure
(methyl-13C)boronic acid structure
Product Name:(methyl-13C)boronic acid
CAS No:2460672-25-5
MF:CH5BO2
MW:60.8528554439545
CID:6823303
PubChem ID:172400418
Update Time:2025-02-28

(methyl-13C)boronic acid Chemical and Physical Properties

Names and Identifiers

    • CS-18853
    • (methyl-13C)boronic acid
    • 2460672-25-5
    • Inchi: 1S/CH5BO2/c1-2(3)4/h3-4H,1H3/i1+1
    • InChI Key: KTMKRRPZPWUYKK-OUBTZVSYSA-N
    • SMILES: OB([13CH3])O

Computed Properties

  • Exact Mass: 61.0416144Da
  • Monoisotopic Mass: 61.0416144Da
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 13.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
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